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Compound of Interest

Compound Name: 4-Pentenyl isothiocyanate

Cat. No.: B101468

Essential Safety and Handling Guide for 4-
Pentenyl Isothiocyanate

This guide provides immediate safety, handling, and disposal information for laboratory
professionals working with 4-Pentenyl isothiocyanate. Adherence to these procedures is
critical for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

4-Pentenyl isothiocyanate is a hazardous chemical requiring stringent safety measures.
Below is a summary of its known hazards and the recommended personal protective
equipment.

Hazard Summary:
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Hazard Classification

Description

Flammability

Flammable liquid and vapor.[1][2]

Acute Toxicity

Toxic if swallowed or inhaled; harmful in contact
with skin.[1]

Skin Corrosion/Irritation

Causes skin irritation and may cause an allergic

skin reaction.[1][2]

Eye Damage/Irritation

Causes serious eye irritation.[1]

Aquatic Toxicity

Very toxic to aquatic life.[2]

Recommended Personal Protective Equipment (PPE):

PPE Category

Specification

Hand Protection

Wear appropriate protective gloves.[3] Safety
equipment suppliers can provide
recommendations on the most protective glove

material.[4]

Eye/Face Protection

Wear chemical safety goggles or a face shield
as described by OSHA's eye and face
protection regulations in 29 CFR 1910.133 or
European Standard EN166.[3]

Skin and Body Protection

Wear appropriate protective clothing to prevent
skin exposure.[3] Consider flame-retardant and

antistatic protective clothing.[2]

Respiratory Protection

Use only under a chemical fume hood.[3] If
vapors or aerosols are generated, respiratory
protection is required.[2] A respiratory protection
program that meets OSHA's 29 CFR 1910.134
and ANSI Z88 should be followed.[3]

Experimental Protocol: Safe Handling Procedure
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All operations involving 4-Pentenyl isothiocyanate must be conducted in a well-ventilated
area, preferably within a certified chemical fume hood.[3]

Step-by-Step Handling Guide:

e Preparation:

[¢]

Ensure a safety shower and eyewash station are readily accessible.[3][5]

o

Remove all potential ignition sources from the work area, such as open flames, hot
surfaces, and sparking equipment.[2][3]

[e]

Ground and bond containers when transferring the material to prevent static discharge.[2]

[3]

[¢]

Use non-sparking tools.[2][3]
e Donning PPE:
o Put on all required personal protective equipment as detailed in the table above.

e Handling the Chemical:

o

Keep the container tightly closed when not in use.[2]

[e]

Avoid breathing vapors or mists.[2]

o

Prevent contact with skin and eyes.[3]

[¢]

Do not eat, drink, or smoke in the handling area.[2]
o Post-Handling:
o Wash hands and face thoroughly after handling.[2]

o Remove and wash contaminated clothing before reuse.[3]

Operational and Disposal Plan
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Storage:

« Store in a cool, dry, well-ventilated area away from incompatible substances and sources of
ignition.[3][4]

o Keep the container tightly closed and protected from moisture.[2][3]
e The storage area should be a flammables-area.[3]

Spill Management:

Evacuate: Evacuate personnel from the immediate area.
o Ventilate: Ensure adequate ventilation.
o Contain: Use an inert absorbent material (e.g., sand, silica gel) to soak up the spill.[6]

o Collect: Use non-sparking tools to collect the absorbed material and place it in a suitable,
closed container for disposal.[3][6]

o Clean: Clean the spill area thoroughly.
Waste Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[5]

e Do not allow the product to enter drains or the environment.[2][7] Contaminated materials
must be disposed of as hazardous waste.

Chemical and Physical Properties
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Property Value

Molecular Formula C6HONSJ[1]

Molecular Weight 127.21 g/mol [1]

Appearance Colorless.to. pa.tle yellow liquid with a strong,
pungent, irritating aroma.[1]

Boiling Point 182.00 to 183.00 °C @ 760.00 mm Hg[1]

Flash Point 57.78 °C (136.00 °F) TCCI8]

Density 0.970-0.976 g/cm3 (20°C)[1]

Workflow for Handling 4-Pentenyl Isothiocyanate
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Workflow for Handling 4-Pentenyl Isothiocyanate
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Caption: Safe handling workflow for 4-Pentenyl isothiocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 4-Pentenyl
isothiocyanate]. BenchChem, [2025]. [Online PDF]. Available at:
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4-pentenyl-isothiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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